Cas no 1392213-91-0 ((TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL)

• Product Name: (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL
• CAS No: 1392213-91-0
• MF: C₁₃H₁₈ClNO₄
• MW: 287.739323139191
• MDL: MFCD06659314
• CID: 4593516
• Update Time: 2025-10-31

(TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL Chemical and Physical Properties

Names and Identifiers

• (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL
• (+/-)-trans-4-(3,5-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid-HCl

• MDL： MFCD06659314
• Inchi： 1S/C13H17NO4.ClH/c1-17-9-3-8(4-10(5-9)18-2)11-6-14-7-12(11)13(15)16;/h3-5,11-12,14H,6-7H2,1-2H3,(H,15,16);1H/t11-,12+;/m1./s1
• InChI Key： OJGRKXAUSQAEFU-LYCTWNKOSA-N
• SMILES： C([C@H]1CNC[C@@H]1C1C=C(OC)C=C(OC)C=1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL

Introduction to (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL and Its Significance in Modern Chemical Research

The compound with the CAS number 1392213-91-0 is known as (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL, a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has opened new avenues in the study of molecular interactions and drug development. The presence of dimethoxyphenyl and pyrrolidine moieties in its structure imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, pyrrolidine derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders and cancer. The specific configuration of (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL, particularly the trans-configuration of the pyrrolidine ring, plays a crucial role in determining its pharmacological profile. This configuration enhances the compound's ability to interact with biological targets, thereby increasing its efficacy as a potential drug candidate.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. For instance, the dimethoxyphenyl group is commonly found in many pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. This feature makes (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL a promising candidate for further investigation in drug discovery pipelines. Researchers have leveraged this structural motif to develop molecules with enhanced binding affinity and selectivity towards specific biological targets.

The carboxylic acid moiety at the 3-position of the pyrrolidine ring in (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL also contributes significantly to its pharmacological properties. This functional group can participate in various chemical reactions, including esterification and amidation, which are commonly employed in drug synthesis. Additionally, the hydrochloride salt form of this compound improves its solubility in water, making it more suitable for formulation into injectable or oral medications.

Recent studies have highlighted the potential of (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL as an intermediate in the synthesis of more complex molecules. For example, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. The dimethoxyphenyl group's ability to engage with aromatic residues in protein active sites has been particularly exploited in designing molecules with potent inhibitory activity. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The versatility of (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in materials science and catalysis. The unique electronic properties of its structure make it a candidate for developing organic semiconductors and catalysts for asymmetric synthesis. These applications demonstrate the broad utility of this compound across multiple scientific disciplines.

In conclusion, (TRANS)-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID-HCL is a multifaceted molecule with significant potential in pharmaceutical research and beyond. Its unique structural features and biological activities make it a valuable asset for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative therapeutic solutions.